Cas no 203798-34-9 (3,6-diamino-2,5-Pyrazinedicarboxylic acid)

• Product Name: 3,6-diamino-2,5-Pyrazinedicarboxylic acid
• CAS No: 203798-34-9
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• MDL: MFCD12024586
• CID: 1108731
• PubChem ID: 11127226
• Update Time: 2025-04-20

3,6-diamino-2,5-Pyrazinedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-diamino-2,5-Pyrazinedicarboxylic acid
• AKOS006318222
• 203798-34-9
• diaminopyrazine-2,5-dicarboxylic acid
• 3,6-diaminopyrazine-2,5-dicarboxylic Acid
• SCHEMBL588905

• MDL： MFCD12024586
• Inchi： 1S/C6H6N4O4/c7-3-1(5(11)12)9-4(8)2(10-3)6(13)14/h(H2,8,9)(H2,7,10)(H,11,12)(H,13,14)
• InChI Key： VELGYJCKWFALBF-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NC(C(=O)O)=C(N)N=1)=O

Computed Properties

• Exact Mass: 198.03890469g/mol
• Monoisotopic Mass: 198.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 152Ų